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Compound of Interest

Compound Name: 2-(4-tert-Butylphenyl)ethanol

Cat. No.: B1581585

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and likely experimental methodologies used to determine the hazard profile of 2-
(4-tert-butylphenyl)ethanol (CAS No. 5406-86-0). The information is intended to support
researchers, scientists, and drug development professionals in the safe use and management
of this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(4-tert-butylphenyl)ethanol is
presented in Table 1. This data is essential for understanding the compound's behavior under
various experimental conditions.

Table 1: Physical and Chemical Properties of 2-(4-tert-butylphenyl)ethanol
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Property Value Reference(s)
Molecular Formula C12H180 [1112][3]
Molecular Weight 178.27 g/mol [1][2]

White or clear colorless fused
Appearance ] o [4]
solid or liquid as melt

Melting Point 29.0-35.0 °C [4]
Boiling Point 150-160 °C @ 15 Torr [1]
Flash Point 109.0+ 3.7 °C [1]
Density 1.0+ 0.1 g/cm3 [1]
Water Solubility Insoluble [1]
Purity =95.0% (GC) [4]

Hazard Identification and Classification

2-(4-tert-butylphenyl)ethanol is classified as a hazardous substance with several identified
risks to human health and the environment.[2] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the framework for its hazard communication.

Table 2: GHS Hazard Classification for 2-(4-tert-butylphenyl)ethanol
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Hazard Class Hazard Statement GHS Pictogram Reference(s)

Serious Eye H318: Causes serious
i Danger [21[3]
Damage/Eye Irritation eye damage.

H361: Suspected of
Reproductive Toxicity damaging fertility or Health Hazard [2][3]

the unborn child.

» H373: May cause
Specific Target Organ
o damage to organs
Toxicity (Repeated Health Hazard [2][3]
through prolonged or

Exposure)
repeated exposure.
Hazardous to the H411: Toxic to aquatic
Aquatic Environment life with long lasting Environment [2][3]
(Chronic) effects.

Handling Precautions and Safety Measures

Adherence to strict safety protocols is mandatory when handling 2-(4-tert-
butylphenyl)ethanol. The following precautions are based on its hazard profile.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]
» Skin Protection: Wear protective gloves and a lab coat.[3]

o Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.[5]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

o Ensure eyewash stations and safety showers are readily accessible.[6]

Safe Handling and Storage

o Avoid contact with skin and eyes.[1][5]
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Do not breathe dust or vapors.[1][3]

Keep container tightly closed.[1]

Store in a dry, cool, and well-ventilated place.[1]

Store locked up.[1]

Experimental Protocols for Hazard Determination

The hazard classifications of 2-(4-tert-butylphenyl)ethanol are determined through
standardized experimental protocols, such as those developed by the Organisation for
Economic Co-operation and Development (OECD). While specific study reports for this
compound are not publicly available, the following sections describe the likely methodologies
used.

Serious Eye Damage/Eye Irritation

The determination of "Causes serious eye damage" (H318) is typically based on in vivo or in
vitro tests.

o OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This in vivo test involves applying
the test substance to the eye of an animal (typically a rabbit) and observing for effects on the
cornea, iris, and conjunctiva.[1] The severity and reversibility of the lesions are scored over
time to determine the level of irritation or damage.

A tiered testing strategy is often employed to minimize animal testing. This may involve in vitro
methods as a first step:

o OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) Test
Method for Identifying Chemicals Not Requiring Classification and Labelling for Eye Irritation
or Serious Eye Damage: This in vitro method uses a three-dimensional human corneal
epithelium model to assess cytotoxicity as an endpoint for eye irritation.

Reproductive Toxicity

The classification "Suspected of damaging fertility or the unborn child" (H361) is based on
studies that assess the potential effects of the substance on reproductive function and
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development.

o OECD Test Guideline 421: Reproduction/Developmental Toxicity Screening Test: This
guideline describes a screening study where the test substance is administered to male and
female rodents before, during, and after mating.[6][7] The study evaluates effects on mating
behavior, fertility, pregnancy, and offspring viability and growth.[6][7]

o OECD Test Guideline 443: Extended One-Generation Reproductive Toxicity Study: This is a
more comprehensive study that provides a detailed evaluation of reproductive and
developmental effects, including systemic toxicity in pregnant and lactating females and their
offspring.[8] It assesses a wider range of endpoints, including developmental neurotoxicity
and immunotoxicity.[8]

Aquatic Toxicity

The classification "Toxic to aquatic life with long lasting effects” (H411) is determined by
assessing the substance's effects on various aquatic organisms.

o OECD Test Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This
test evaluates the effects of the chemical on the growth of freshwater algae.

o OECD Test Guideline 202: Daphnia sp. Acute Immobilisation Test: This test assesses the
acute toxicity of the substance to daphnids (water fleas).

o OECD Test Guideline 203: Fish, Acute Toxicity Test: This test determines the concentration
of the chemical that is lethal to fish over a short period.

Given that 2-(4-tert-butylphenyl)ethanol is poorly soluble in water, specific guidance for
testing "difficult substances" would be followed, as outlined in OECD Guidance Document 23.
[9][10] This involves methods to ensure a stable and measurable concentration of the test
substance in the aqueous phase.[10]

Logical Workflow for Safe Chemical Handling

The following diagram illustrates a general workflow for handling a chemical substance based
on the information provided in its Safety Data Sheet (SDS). This logical process ensures that
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all necessary safety precautions are considered before and during the handling of hazardous
materials like 2-(4-tert-butylphenyl)ethanol.

Pre-Handling Assessment

Obtain and Review

Safety Data Sheet (SDS)

Identify Hazards
(Physical, Health, Environmental)

Y

Determine Required _ Assess Engineering Controls .| Review Emergency Procedures
Personal Protective Equipment (PPE) | (Fume Hood, Ventilation) . (Spill, Exposure)

Handling and Experimental Work

Don Appropriate PPE

Prepare Work Area
(Ensure clear, clean, and safe)

Handle Chemical According to Protocol

Post-HandIin‘ ; Procedures

Decontaminate Work Area and Equipment

Dispose of Waste
(Following regulations)

Doff and Dispose/Clean PPE

Document Experiment and Observations
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Click to download full resolution via product page

Figure 1: General workflow for safe chemical handling.

Conclusion

2-(4-tert-butylphenyl)ethanol is a valuable compound for research and development, but it
possesses significant health and environmental hazards. A thorough understanding of its safety
data and the implementation of stringent handling precautions are paramount for the protection
of laboratory personnel and the environment. This technical guide provides a foundation for the
safe use of this chemical by outlining its properties, hazards, and the likely experimental basis
for these classifications. Researchers must always consult the most up-to-date Safety Data
Sheet before use and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Invivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
e 2. echemi.com [echemi.com]
o 3. assets.thermofisher.com [assets.thermofisher.com]

o 4. 2-(4-tert-Butylphenyl)ethanol, 96% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

e 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
7. oecd.org [oecd.org]

e 8. oecd.org [oecd.org]

9. oecd.org [oecd.org]
e 10. kreatis.eu [kreatis.eu]

 To cite this document: BenchChem. [Navigating the Safe Handling of 2-(4-tert-
butylphenyl)ethanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1581585?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581585?utm_src=pdf-body
https://www.benchchem.com/product/b1581585?utm_src=pdf-custom-synthesis
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.echemi.com/produce/pr24062614598-2-4-tert-butylphenylethanol.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13611~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:17:30~~2-(4-tert-Butylphenyl
https://www.thermofisher.com/order/catalog/product/L13611.06
https://www.thermofisher.com/order/catalog/product/L13611.06
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl421.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg421-2015.pdf
https://www.oecd.org/en/publications/test-no-421-reproduction-developmental-toxicity-screening-test_9789264264380-en.html
https://www.oecd.org/en/publications/test-no-443-extended-one-generation-reproductive-toxicity-study_9789264185371-en.html
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.kreatis.eu/CDN/posters/oecd-gl23-guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures.pdf
https://www.benchchem.com/product/b1581585#2-4-tert-butylphenyl-ethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1581585#2-4-tert-butylphenyl-ethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1581585#2-4-tert-butylphenyl-ethanol-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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